Cas no 25209-64-7 (4-(2-Hydroxyethyl)piperazine-1-carbaldehyde)
4-(2-Hydroxyethyl)piperazine-1-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-hydroxyethyl)-1-Piperazinecarboxaldehyde
- 1-Piperazinecarboxaldehyde,4-(2-hydroxyethyl)-(8CI,9CI)
- 4-(2-hydroxyethyl)piperazine-1-carbaldehyde
- 1-Piperazinecarboxaldehyde, 4-(2-hydroxyethyl)-
- DB-268410
- N-formyl-N-'-2-hydroxyethylpiperazine
- 25209-64-7
- DTXSID40433095
- 1-formyl-4-(2-hydroxyethyl)piperazine
- AKOS011419620
- IINWNNKUXOSZAI-UHFFFAOYSA-N
- SCHEMBL2087117
- 4-(2-Hydroxyethyl)piperazine-1-carbaldehyde
-
- Inchi: 1S/C7H14N2O2/c10-6-5-8-1-3-9(7-11)4-2-8/h7,10H,1-6H2
- InChI Key: IINWNNKUXOSZAI-UHFFFAOYSA-N
- SMILES: OCCN1CCN(C=O)CC1
Computed Properties
- Exact Mass: 158.105527694g/mol
- Monoisotopic Mass: 158.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 43.8Ų
4-(2-Hydroxyethyl)piperazine-1-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H414080-50mg |
4-(2-Hydroxyethyl)piperazine-1-carbaldehyde |
25209-64-7 | 50mg |
$ 173.00 | 2023-09-07 | ||
| TRC | H414080-250mg |
4-(2-Hydroxyethyl)piperazine-1-carbaldehyde |
25209-64-7 | 250mg |
$ 775.00 | 2023-09-07 | ||
| TRC | H414080-500mg |
4-(2-Hydroxyethyl)piperazine-1-carbaldehyde |
25209-64-7 | 500mg |
$ 1378.00 | 2023-09-07 |
4-(2-Hydroxyethyl)piperazine-1-carbaldehyde Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 4-(2-Hydroxyethyl)piperazine-1-carbaldehyde
4-(2-Hydroxyethyl)piperazine-1-carbaldehyde (CAS No. 25209-64-7): A Versatile Compound in Modern Pharmaceutical Research
4-(2-Hydroxyethyl)piperazine-1-carbaldehyde (CAS No. 25209-64-7) is a multifunctional chemical compound that has garnered significant attention in pharmaceutical research and biomedical applications due to its unique molecular structure and diverse functional groups. This compound belongs to the class of piperazine derivatives, characterized by a six-membered ring containing two nitrogen atoms. The 1-carbaldehyde functional group at the piperazine ring, combined with the 2-hydroxyethyl substituent, imparts distinct chemical reactivity and biological activity, making it a valuable scaffold in the development of novel therapeutics.
Recent studies have highlighted the potential of 4-(2-Hydroxyethyl)piperazine-1-carbaldehyde in drug discovery and targeted drug delivery systems. For instance, a 2023 publication in *Journal of Medicinal Chemistry* demonstrated its utility as a prodrug carrier for antimicrobial agents, where the carbaldehyde group serves as a reactive moiety for conjugation with antibacterial compounds. This approach enhances the bioavailability and selectivity of the therapeutic agents, addressing challenges in antimicrobial resistance. Such innovations underscore the compound's role in modern pharmacology and its adaptability to complex biological systems.
The synthetic pathway of 4-(2-Hydroxyethyl)piperazine-1-carbaldehyde has also been optimized to improve yield and purity in industrial-scale production. A 2024 study in *Organic & Biomolecular Chemistry* reported a green synthesis method involving catalytic hydrogenation and selective oxidation to achieve high stereoselectivity. This advancement aligns with the growing emphasis on sustainable chemical manufacturing and reduces the environmental footprint of pharmaceutical processes. The hydroxyethyl group's hydrophilic nature further contributes to the compound's solubility in aqueous media, a critical factor in drug formulation and in vivo delivery.
In the context of biomedical applications, 4-(2-Hydroxyethyl)piperazine-1-carbaldehyde has shown promise as a building block for peptide-based therapeutics. Researchers at the University of Tokyo (2023) explored its integration into peptide conjugates for targeted cancer therapy. The piperazine ring provides a flexible backbone for amino acid incorporation, while the carbaldehyde group enables click chemistry reactions with functionalized peptides. This strategy allows for the design of site-specific drugs that can penetrate tumor microenvironments with minimal off-target effects, a breakthrough in personalized medicine.
Moreover, the molecular dynamics of 4-(2-Hydroxyethyl)piperazine-1-carbaldehyde have been extensively analyzed using computational modeling. A 2023 study in *Computational and Structural Chemistry* revealed that the hydroxyethyl substituent enhances hydrogen bonding interactions with biological macromolecules, such as proteins and nucleic acids. These interactions are crucial for drug-receptor binding and signal transduction mechanisms. The carbaldehyde group also exhibits electrophilic properties, enabling its participation in electrophilic addition reactions with amino acid residues, thereby modulating protein function and cellular pathways.
The toxicological profile of 4-(2-Hydroxyethyl)piperazine-1-carbaldehyde has been evaluated to ensure its safety in clinical applications. A 2024 review in *Toxicology Reports* summarized findings from in vitro and in vivo studies, indicating that the compound exhibits low cytotoxicity at therapeutic concentrations. However, long-term exposure to high concentrations may lead to metabolic stress, necessitating careful dose optimization in drug development. These findings highlight the importance of risk assessment and regulatory compliance in the commercialization of pharmaceutical products.
Looking ahead, the 4-(2-Hydroxyethyl)piperazine-1-carbaldehyde is poised to play a pivotal role in next-generation therapeutics. Its versatile chemistry and biological compatibility make it an ideal candidate for nanomedicine, gene therapy, and regenerative medicine. For example, researchers are exploring its use in hydrogel formulations for controlled drug release in chronic diseases. The hydroxyethyl group's hydrophilic properties facilitate the formation of cross-linked networks, while the carbaldehyde group enables covalent bonding with biomolecules, enhancing the stability and efficacy of drug delivery systems.
In summary, 4-(2-Hydroxyethyl)piperazine-1-carbaldehyde (CAS No. 25209-64-7) represents a key innovation in pharmaceutical science. Its unique molecular structure and functional groups offer a platform for diverse applications, from antimicrobial agents to targeted therapies. As research continues to unravel its chemical and biological potential, this compound is expected to drive advancements in biomedical research and clinical practice, addressing unmet medical needs with precision and efficacy.
25209-64-7 (4-(2-Hydroxyethyl)piperazine-1-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)